53-42-9

Etiocholanolone

In Stock

• CAS RN:
• 53-42-9

• Formula:
• C19H30O2

• InChI:
• InChI=1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12-16,20H,3-11H2,1-2H3/t12-,13-,14+,15+,16+,18+,19+/m1/s1

• InChIKey:
• QGXBDMJGAMFCBF-BNSUEQOYSA-N

• Etiocholanolone is an androgenically inactive metabolite of testosterone and androstenedione and the 5β epimer of androsterone. It increases the frequency of long channel openings and potentiates GABA-induced chloride currents in HEK293 cells expressing rat α1β2γ2L subunit-containing GABAA receptors when used at a concentration of 10 µM. Etiocholanolone is protective against seizures induced by 6 Hz electroshock or pentylenetetrazol (PTZ;  ED50s = 76.9 and 139 mg/kg, respectively). It is also pyretic in an IL-1-dependent manner, inducing increases in body temperature in rhesus macaques but not squirrel monkeys that lack testosterone and androstenedione metabolizing enzymes.
  Etiocholanolone is a 17-ketosteroid which excreted in the urine as a metabolite of steroid hormones. The most common form of etiocholanolone present in the urine is the sulfate salt. This agen...

6,7-dimethoxy-4H-isochromene-1,3-dione

Usually In Stock

• CAS RN:
• 5653-42-9

• Formula:
• C11H10O5

• InChI:
• InChI=1S/C11H10O5/c1-14-8-3-6-4-10(12)16-11(13)7(6)5-9(8)15-2/h3,5H,4H2,1-2H3

• InChIKey:
• AATKSLBQUSPGJS-UHFFFAOYSA-N

• 6,7-dimethoxy-4H-isochromene-1,3-dione is a useful research compound. Its molecular formula is C11H10O5 and its molecular weight is 222.19 g/mol. The purity is usually 95%.

1-Chloro-4-methoxynaphthalen-2-ol

In Stock

• CAS RN:
• 26853-42-9

• Formula:
• C11H9ClO2

• InChI:
• InChI=1S/C11H9ClO2/c1-14-10-6-9(13)11(12)8-5-3-2-4-7(8)10/h2-6,13H,1H3

• InChIKey:
• GIJJNFUULUDEMU-UHFFFAOYSA-N

• 1-Chloro-4-methoxynaphthalen-2-ol is a useful research compound. Its molecular formula is C11H9ClO2 and its molecular weight is 208.64. The purity is usually 95%.

4-[(5-Methyl-3-phenyl-4-isoxazolyl)carbonyl]-morpholine

• CAS RN:
• 55153-42-9

• Formula:
• C15H16N2O3

• InChI:
• InChI=1S/C15H16N2O3/c1-11-13(15(18)17-7-9-19-10-8-17)14(16-20-11)12-5-3-2-4-6-12/h2-6H,7-10H2,1H3

• InChIKey:
• LDDQAAWRCJFDEG-UHFFFAOYSA-N

• 4-[(5-Methyl-3-phenyl-4-isoxazolyl)carbonyl]-morpholine is a useful research compound. Its molecular formula is C15H16N2O3 and its molecular weight is 272.3g/mol. The purity is usually 95%.

4-Benzylpiperidin-4-amine

• CAS RN:
• 885653-42-9

• Formula:
• C12H18N2

• InChI:
• InChI=1S/C12H18N2/c13-12(6-8-14-9-7-12)10-11-4-2-1-3-5-11/h1-5,14H,6-10,13H2

• InChIKey:
• ASIJJQPHUXEBMG-UHFFFAOYSA-N

• 4-Benzylpiperidin-4-amine is a useful research compound. Its molecular formula is C12H18N2 and its molecular weight is 190.28. The purity is usually 95%.

2-((3-allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(4-bromophenyl)acetamide

In Stock

• CAS RN:
• 380453-42-9

• Formula:
• C19H18BrN3O2S2

• InChI:
• InChI=1S/C19H18BrN3O2S2/c1-3-9-23-18(25)15-10-14(4-2)27-17(15)22-19(23)26-11-16(24)21-13-7-5-12(20)6-8-13/h3,5-8,10H,1,4,9,11H2,2H3,(H,21,24)

• InChIKey:
• DOKCNZOBEYCDAS-UHFFFAOYSA-N

• 2-((3-allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(4-bromophenyl)acetamide is a useful research compound. Its molecular formula is C19H18BrN3O2S2 and its molecular weight is 464.4. The purity is usually 95%.

1-[(4-Chloro-3-methoxyphenyl)sulfonyl]-4-piperidinecarboxamide

• CAS RN:
• 681853-42-9

• Formula:
• C13H17ClN2O4S

• InChI:
• InChI=1S/C13H17ClN2O4S/c1-20-12-8-10(2-3-11(12)14)21(18,19)16-6-4-9(5-7-16)13(15)17/h2-3,8-9H,4-7H2,1H3,(H2,15,17)

• InChIKey:
• SPRFYSXTJVMPOP-UHFFFAOYSA-N

• 1-[(4-Chloro-3-methoxyphenyl)sulfonyl]-4-piperidinecarboxamide is a useful research compound. Its molecular formula is C13H17ClN2O4S and its molecular weight is 332.8g/mol. The purity is usually 95%.

3-[(3-chlorophenyl)methyl]-9-(4-fluorophenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 893953-42-9

• Formula:
• C22H19ClFN5O2

• InChI:
• InChI=1S/C22H19ClFN5O2/c1-26-19-18(20(30)29(22(26)31)13-14-4-2-5-15(23)12-14)28-11-3-10-27(21(28)25-19)17-8-6-16(24)7-9-17/h2,4-9,12H,3,10-11,13H2,1H3

• InChIKey:
• NIIWKTUHFUNPQE-UHFFFAOYSA-N

• 3-[(3-chlorophenyl)methyl]-9-(4-fluorophenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C22H19ClFN5O2 and its molecular weight is 439.88. The purity is usually 95%.

3-(2,5-Dimethylphenyl)-3'-fluoropropiophenone

In Stock

• CAS RN:
• 898753-42-9

• Formula:
• C17H17FO

• InChI:
• InChI=1S/C17H17FO/c1-12-6-7-13(2)14(10-12)8-9-17(19)15-4-3-5-16(18)11-15/h3-7,10-11H,8-9H2,1-2H3

• InChIKey:
• AVTLGVICEZLSOD-UHFFFAOYSA-N

• 3-(2,5-Dimethylphenyl)-3'-fluoropropiophenone is a useful research compound. Its molecular formula is C17H17FO and its molecular weight is 256.31 g/mol. The purity is usually 95%.

(S)-Azepane-2-carboxylic acid hydrochloride

In Stock

• CAS RN:
• 123053-42-9

• Formula:
• C7H14ClNO2

• InChI:
• InChI=1S/C7H13NO2.ClH/c9-7(10)6-4-2-1-3-5-8-6;/h6,8H,1-5H2,(H,9,10);1H/t6-;/m0./s1

• InChIKey:
• ZLLUTYACBSEHCT-UHFFFAOYSA-N

• (S)-Azepane-2-carboxylic acid hydrochloride, also known as (S)-Azepane-2-carboxylic acid hydrochloride, is a useful research compound. Its molecular formula is C7H14ClNO2 and its molecular weight is 179.64 g/mol. The purity is usually 95%.

{4-[5-(3-Chlorobenzyl)-2-isopropyl-6-(methoxymethyl)-4-pyrimidinyl]piperazino}(cyclobutyl)methanone

• CAS RN:
• 1263153-42-9

• Formula:
• C25H33ClN4O2

• InChI:
• InChI=1S/C25H33ClN4O2/c1-17(2)23-27-22(16-32-3)21(15-18-6-4-9-20(26)14-18)24(28-23)29-10-12-30(13-11-29)25(31)19-7-5-8-19/h4,6,9,14,17,19H,5,7-8,10-13,15-16H2,1-3H3

• InChIKey:
• JELUSAKFKHEWKE-UHFFFAOYSA-N

• {4-[5-(3-Chlorobenzyl)-2-isopropyl-6-(methoxymethyl)-4-pyrimidinyl]piperazino}(cyclobutyl)methanone is a useful research compound. Its molecular formula is C25H33ClN4O2 and its molecular weight is 457.0. The purity is usually 95%.

4-((3-Nitro-1H-pyrazol-1-yl)methoxy)benzaldehyde

Usually In Stock

• CAS RN:
• 1006953-42-9

• Formula:
• C11H9N3O4

• InChI:
• InChI=1S/C11H9N3O4/c15-7-9-1-3-10(4-2-9)18-8-13-6-5-11(12-13)14(16)17/h1-7H,8H2

• InChIKey:
• IYUVNMKCOQYGQX-UHFFFAOYSA-N

• 4-((3-Nitro-1H-pyrazol-1-yl)methoxy)benzaldehyde is a useful research compound. Its molecular formula is C11H9N3O4 and its molecular weight is 247.21. The purity is usually 95%.

[4-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-(oxan-4-yl)methanone

Usually In Stock

• CAS RN:
• 2379953-42-9

• Formula:
• C18H26N2O3

• InChI:
• InChI=1S/C18H26N2O3/c1-14-12-17(2-7-19-14)23-13-15-3-8-20(9-4-15)18(21)16-5-10-22-11-6-16/h2,7,12,15-16H,3-6,8-11,13H2,1H3

• InChIKey:
• UHGXZWNCDMZTSK-UHFFFAOYSA-N

• [4-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-(oxan-4-yl)methanone is a useful research compound. Its molecular formula is C18H26N2O3 and its molecular weight is 318.417. The purity is usually 95%.

ethyl 2-(5-methyl-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)acetate

In Stock

• CAS RN:
• 2060053-42-9

• Formula:
• C7H10N2O4

• InChI:
• InChI=1S/C7H10N2O4/c1-3-12-6(10)4-9-7(11)13-5(2)8-9/h3-4H2,1-2H3

• InChIKey:
• WKGPGGRUJUCEFQ-UHFFFAOYSA-N

• Ethyl 2-(5-methyl-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)acetate is a useful research compound. Its molecular formula is C7H10N2O4 and its molecular weight is 186.17 g/mol. The purity is usually 95%.

Imidazo[1,5-a]pyridin-5-ylmethanol

Usually In Stock

• CAS RN:
• 1823953-42-9

• Formula:
• C8H8N2O

• InChI:
• InChI=1S/C8H8N2O/c11-5-8-3-1-2-7-4-9-6-10(7)8/h1-4,6,11H,5H2

• InChIKey:
• JDOXTBZIMSOYMJ-UHFFFAOYSA-N

• Imidazo[1,5-a]pyridin-5-ylmethanol is a useful research compound. Its molecular formula is C8H8N2O and its molecular weight is 148.16 g/mol. The purity is usually 95%.